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Compound of Interest

Compound Name: SR-3029

Cat. No.: B15605462

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
SR-3029 is a potent and selective inhibitor of casein kinase 1δ (CK1δ) and casein kinase 1ε

(CK1ε), key regulators of various cellular processes, including the Wnt/β-catenin signaling

pathway.[1] Accurate preparation of SR-3029 stock solutions is critical for reliable and

reproducible experimental outcomes in cancer research and other therapeutic areas. This

document provides detailed application notes and a standardized protocol for the preparation,

storage, and handling of SR-3029 stock solutions in dimethyl sulfoxide (DMSO).

Quantitative Data Summary
For ease of reference, the key quantitative data for SR-3029 are summarized in the table

below.
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Property Value Source(s)

Molecular Formula C₂₃H₁₉F₃N₈O [1][2]

Molecular Weight 480.45 g/mol [3]

CAS Number 1454585-06-8 [1]

Purity ≥98%

Solubility in DMSO
≥20 mM (approx. 9.61 mg/mL)

to 66.6 mM (32 mg/mL)
[3]

Appearance Solid [1]

Experimental Protocol: Preparation of a 10 mM SR-
3029 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of SR-3029 in DMSO. This

concentration is a common starting point for subsequent dilutions to working concentrations for

in vitro assays.

Materials:

SR-3029 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Procedure:
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Pre-weighing Preparation: Before opening, bring the vial of SR-3029 powder to room

temperature to prevent condensation of moisture, which can affect the compound's stability

and weighing accuracy.

Weighing SR-3029: Carefully weigh out 4.80 mg of SR-3029 powder using a calibrated

analytical balance and transfer it to a sterile microcentrifuge tube or an amber glass vial.

Adding DMSO: Add 1 mL of anhydrous DMSO to the tube containing the SR-3029 powder.

Dissolution: Tightly cap the tube and vortex thoroughly for several minutes until the SR-3029
is completely dissolved. Visually inspect the solution to ensure there are no visible particles.

If necessary, gentle warming (e.g., in a 37°C water bath for a few minutes) can aid

dissolution.

Storage: Once fully dissolved, the 10 mM SR-3029 stock solution should be aliquoted into

smaller volumes to avoid repeated freeze-thaw cycles.[3] Store the aliquots at -20°C for

short-term storage (up to 1 month) or at -80°C for long-term storage (up to 1-2 years).[3][4]

Signaling Pathway
SR-3029 primarily exerts its biological effects by inhibiting CK1δ and CK1ε, which are crucial

components of the Wnt/β-catenin signaling pathway. Inhibition of these kinases prevents the

phosphorylation of β-catenin, leading to its degradation and subsequent downregulation of Wnt

target genes involved in cell proliferation and survival.[1][5]
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Caption: SR-3029 inhibits the Wnt/β-catenin signaling pathway.
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Experimental Workflow
The following diagram illustrates a typical workflow for utilizing the prepared SR-3029 stock

solution in a cell-based assay.
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Caption: General workflow for using SR-3029 stock solution.

Safety and Handling Precautions
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SR-3029 is intended for laboratory research use only.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses, when handling the compound and its solutions.

Handle DMSO with care as it is a powerful solvent and can facilitate the absorption of

substances through the skin.

All procedures should be performed in a well-ventilated area or a chemical fume hood.

Consult the Safety Data Sheet (SDS) for comprehensive safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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